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Compound of Interest

Compound Name: (R)-(+)-Lactamide

Cat. No.: B1348126 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

(R)-(+)-Lactamide, identified by the CAS number 598-81-2, is a chiral amide derivative of lactic

acid.[1] Its unique stereochemistry makes it a valuable building block in asymmetric synthesis,

particularly in the pharmaceutical and agrochemical industries.[2] This technical guide provides

a detailed overview of its properties, applications, and relevant experimental methodologies.

Chemical and Physical Properties
(R)-(+)-Lactamide is a white to slightly yellow crystalline solid at room temperature.[1][2] It is

soluble in polar solvents such as water and alcohols, which facilitates its use in a variety of

chemical reactions.[1] The presence of a chiral center is a key feature, influencing its

interactions within biological systems and its application in producing enantiomerically pure

compounds.[1][2]

Table 1: Physicochemical Properties of (R)-(+)-Lactamide
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Property Value Reference(s)

CAS Number 598-81-2 [1][2][3]

Molecular Formula C₃H₇NO₂ [1][2]

Molecular Weight 89.09 g/mol [2]

Appearance
White, slightly yellow or orange

crystalline powder
[1][2]

Melting Point 49-55 °C [2][3][4]

Optical Rotation
[α]20/D = +18° to +23° (c=10 in

H₂O)
[2][4]

Purity ≥ 97-98% (GC) [2][3]

SMILES C--INVALID-LINK--C(N)=O

InChI Key
SXQFCVDSOLSHOQ-

UWTATZPHSA-N
[5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of (R)-(+)-Lactamide. While

specific spectra are instrument-dependent, typical data includes ¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry.[5]

Table 2: Spectroscopic Data Summary
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Technique Description

¹H NMR

Provides information on the proton environment,

confirming the presence of methyl, methine,

hydroxyl, and amide protons.

¹³C NMR

Identifies the carbon skeleton, showing distinct

signals for the methyl, methine, and carbonyl

carbons.

IR Spectroscopy
Reveals characteristic absorption bands for O-

H, N-H, C-H, and C=O functional groups.

Mass Spectrometry

Determines the molecular weight and

fragmentation pattern, confirming the

compound's identity.

Safety and Handling
(R)-(+)-Lactamide is classified as an irritant. It is important to handle the compound in a well-

ventilated area and use appropriate personal protective equipment (PPE), including gloves and

safety glasses.[3][4]

Table 3: GHS Hazard and Precautionary Statements
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Classification Code Statement Reference(s)

Hazard Statements H315 Causes skin irritation. [3][4][6]

H319
Causes serious eye

irritation.
[3][4]

H335
May cause respiratory

irritation.
[3][4]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[3][4]

P280

Wear protective

gloves/eye

protection/face

protection.

[3][4]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[3][4]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3][4]

Storage

Store in a well-

ventilated place. Keep

container tightly

closed. Store locked

up.

[3]

Applications in Research and Development
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The chiral nature of (R)-(+)-Lactamide makes it a critical component in various scientific and

industrial fields.

Pharmaceutical Development: It serves as a key intermediate in the synthesis of

enantiomerically pure active pharmaceutical ingredients (APIs), which is crucial for

developing drugs with improved efficacy and reduced side effects.[2][7]

Biochemical Research: The compound is utilized in studies of enzyme activity and metabolic

pathways, serving as a model to understand lactic acid metabolism.[2][8] There is also

research interest in its potential for developing treatments for neurodegenerative diseases.[8]

Polymer Chemistry: (R)-(+)-Lactamide is used in the creation of biodegradable polymers,

contributing to the development of environmentally friendly materials for applications in drug

delivery and tissue engineering.[2][8]

Asymmetric Synthesis: It functions as a chiral auxiliary or a starting material for the synthesis

of other chiral molecules, such as amino acids and catalysts.[1][2][8]

Caption: Key application areas of (R)-(+)-Lactamide.

Experimental Protocols
Detailed methodologies are essential for the effective use of (R)-(+)-Lactamide in a laboratory

setting.

A common method for preparing lactamides is through the reaction of a lactic acid ester with an

amine. This protocol describes the synthesis from ethyl (R)-lactate and ammonia.

Methodology:

Reaction Setup: In a pressure vessel, add ethyl (R)-lactate and a solution of ammonia in

methanol (e.g., 7N).

Reaction Conditions: Seal the vessel and stir the mixture at a controlled temperature (e.g.,

50-70 °C) for 24-48 hours. Monitor the reaction progress using Thin Layer Chromatography

(TLC) or Gas Chromatography (GC).
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Work-up: Once the reaction is complete, cool the vessel to room temperature and cautiously

vent any excess pressure.

Purification: Concentrate the reaction mixture under reduced pressure to remove the solvent

and excess ammonia. The crude product can be purified by recrystallization from a suitable

solvent system (e.g., ethyl acetate/hexanes) to yield pure (R)-(+)-Lactamide.

1. Reactants Mixing
(Ethyl (R)-Lactate + NH₃ in MeOH)

2. Reaction
(Pressure Vessel, 50-70°C, 24-48h)

3. Monitoring
(TLC / GC)

progress check

4. Work-up
(Cooling & Solvent Evaporation)

on completion

5. Purification
(Recrystallization)

Final Product
((R)-(+)-Lactamide)

Click to download full resolution via product page

Caption: General workflow for the synthesis of (R)-(+)-Lactamide.

(R)-(+)-Lactamide itself is a resolved enantiomer. Its application often involves creating

diastereomeric pairs to separate other racemic mixtures. The general principle, known as chiral

resolution, involves reacting a racemic mixture with a single enantiomer of a resolving agent.[9]
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[10] For instance, a racemic carboxylic acid can be resolved using a chiral amine. The resulting

diastereomeric salts have different physical properties, such as solubility, allowing for their

separation by methods like fractional crystallization.[9][11]

Methodology for Chiral Resolution:

Diastereomer Formation: React a racemic mixture (e.g., a racemic carboxylic acid) with an

enantiomerically pure resolving agent (e.g., a chiral amine) in a suitable solvent to form

diastereomeric salts.

Separation: Exploit the different solubilities of the diastereomers. One diastereomer will

preferentially crystallize from the solution. This can be achieved by slowly cooling the

solution or by partial solvent evaporation.

Isolation: Isolate the crystallized diastereomer by filtration.

Liberation of Enantiomer: Treat the isolated diastereomeric salt with an acid or base to break

the salt bond, thereby liberating the desired pure enantiomer and recovering the resolving

agent.
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Caption: Logical workflow of a chiral resolution process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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